Cas no 2171809-35-9 (5-amino-1-(4-chloro-3-methylphenyl)pentan-2-one)

• Product Name: 5-amino-1-(4-chloro-3-methylphenyl)pentan-2-one
• CAS No: 2171809-35-9
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5867090
• PubChem ID: 165861646
• Update Time: 2025-06-29

5-amino-1-(4-chloro-3-methylphenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-chloro-3-methylphenyl)pentan-2-one
• 2171809-35-9
• EN300-1282846

• Inchi： 1S/C12H16ClNO/c1-9-7-10(4-5-12(9)13)8-11(15)3-2-6-14/h4-5,7H,2-3,6,8,14H2,1H3
• InChI Key： TYCGEWBJAKUMLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CCCN)=O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 5-amino-1-(4-chloro-3-methylphenyl)pentan-2-one

5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One: A Comprehensive Overview

5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One (CAS No. 2171809-35-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) with a substituted phenyl ring and a ketone group. The presence of these functional groups makes it highly reactive and amenable to a wide range of chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One. Researchers have explored various methodologies, including enantioselective synthesis and catalytic processes, to optimize the production of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of transition metal catalysts to achieve high yields and enantiomeric excess in the synthesis of this compound. Such innovations not only enhance the scalability of production but also pave the way for its broader application in drug discovery and development.

The pharmacological properties of 5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One have garnered significant attention in recent years. Preclinical studies have revealed its potential as a lead compound in the development of novel therapeutic agents. For example, research conducted at the University of California, San Francisco, highlighted its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it particularly promising for central nervous system (CNS) applications.

In addition to its pharmacological applications, 5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One has shown potential in materials science. A team at MIT has investigated its use as a precursor for the synthesis of advanced polymers with tailored mechanical and thermal properties. The compound's reactivity and structural flexibility make it an ideal candidate for polymerization reactions, leading to materials with enhanced durability and functionality.

From an environmental perspective, understanding the degradation pathways of 5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One is crucial for assessing its ecological impact. Studies conducted by environmental chemists at Stanford University have identified key microbial pathways responsible for its biodegradation. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-Amino-1-(4-Chloro-3-Methylphenyl)Pentan-2-One (CAS No. 2171809-35-9) stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application, position it as a key player in modern scientific research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make significant contributions to both academic and industrial sectors.